Cas no 484649-95-8 (L-Asparagine, L-valyl-L-histidyl-L-threonyl-)

• Product Name: L-Asparagine, L-valyl-L-histidyl-L-threonyl-
• CAS No: 484649-95-8
• MF: C₁₉H₃₁N₇O₇
• MW: 469.4921438694
• CID: 4001710
• PubChem ID: 154730686
• Update Time: 2025-06-13

L-Asparagine, L-valyl-L-histidyl-L-threonyl- Chemical and Physical Properties

Names and Identifiers

• L-Asparagine, L-valyl-L-histidyl-L-threonyl-
• L-Asparagine, L-valyl-L-histidyl-L-threonyl- (9CI)
• ISF 402
• ISF402
• ISF-402
• (2S)-4-amino-2-[[(2S,3R)-2-[[(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]amino]-3-hydroxybutanoyl]amino]-4-oxobutanoic acid
• 484649-95-8
• AKOS040752108

• Inchi： 1S/C19H31N7O7/c1-8(2)14(21)17(30)24-11(4-10-6-22-7-23-10)16(29)26-15(9(3)27)18(31)25-12(19(32)33)5-13(20)28/h6-9,11-12,14-15,27H,4-5,21H2,1-3H3,(H2,20,28)(H,22,23)(H,24,30)(H,25,31)(H,26,29)(H,32,33)/t9-,11+,12+,14+,15+/m1/s1
• InChI Key： BYWLSTFTCYEFLE-GIEZYDSUSA-N
• SMILES： C(O)(=O)[C@H](CC(N)=O)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CC1N=CNC=1)NC(=O)[C@H](C(C)C)N

Computed Properties

• Exact Mass: 469.22849635Da
• Monoisotopic Mass: 469.22849635Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.2
• Topological Polar Surface Area: 243Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on L-Asparagine, L-valyl-L-histidyl-L-threonyl-

Recent Advances in Chemical Biology and Medicine: Insights on 484649-95-8 and Peptide Derivatives

In the rapidly evolving field of chemical biology and medicine, the exploration of novel compounds and peptide derivatives continues to drive innovation. This research brief focuses on the latest findings related to the compound with CAS number 484649-95-8 and the peptide L-valyl-L-histidyl-L-threonyl-, alongside its association with L-Asparagine. These molecules have garnered significant attention due to their potential therapeutic applications and unique biochemical properties.

The compound 484649-95-8, a small molecule with yet-to-be-fully-elucidated mechanisms, has recently been investigated for its role in modulating cellular pathways. Preliminary studies suggest its involvement in enzyme inhibition, particularly in pathways related to inflammatory responses. Concurrently, the tripeptide L-valyl-L-histidyl-L-threonyl- has been studied for its structural and functional properties, with emerging evidence pointing to its utility in drug delivery systems and as a bioactive agent in metabolic regulation.

Recent research has highlighted the synergistic effects of L-Asparagine when combined with peptide derivatives like L-valyl-L-histidyl-L-threonyl-. Studies indicate that this combination enhances stability and bioavailability, making it a promising candidate for therapeutic formulations. Advanced analytical techniques, including mass spectrometry and nuclear magnetic resonance (NMR), have been employed to characterize these interactions at the molecular level.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficacy of 484649-95-8 in preclinical models of neurodegenerative diseases. The compound exhibited neuroprotective properties by reducing oxidative stress and inhibiting protein aggregation. Similarly, the peptide L-valyl-L-histidyl-L-threonyl- was shown to improve cellular uptake in targeted drug delivery systems, as reported in a recent issue of Bioconjugate Chemistry.

In conclusion, the integration of 484649-95-8 and peptide derivatives such as L-valyl-L-histidyl-L-threonyl- represents a promising frontier in chemical biology and medicine. Future research should focus on optimizing their pharmacological profiles and exploring their full therapeutic potential. These findings underscore the importance of continued investment in innovative compounds and peptide-based therapies to address unmet medical needs.